9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one

• Molecular Formula: C20H13FO3
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 14-(4-fluorophenyl)-8,12-dioxatetracyclo[7.7.0.02,6.011,15]hexadeca-1(9),2(6),10,13,15-pentaen-7-one
• InChI: InChI=1S/C20H13FO3/c21-12-6-4-11(5-7-12)17-10-23-18-9-19-15(8-16(17)18)13-2-1-3-14(13)20(22)24-19/h4-10H,1-3H2
• InChI Key: OBKKWZJKOXJHOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=C4C(=C3)OC=C4C5=CC=C(C=C5)F

Description

9-(4-Fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one is a fused heterocyclic compound featuring a cyclopenta[c]chromenone core substituted with a 4-fluorophenyl group and a fused furan ring. Its structure combines coumarin-like chromenone motifs with polycyclic systems, making it a candidate for diverse pharmacological applications.

Preparation Methods

Core Ring System Construction

The fused tetracyclic scaffold is typically assembled via sequential cyclization reactions. A common approach begins with the formation of the dihydrocyclopenta[c]chromenone core through acid-catalyzed intramolecular cyclization of a phenolic precursor. For example, 2-hydroxy-4-fluorobenzaldehyde undergoes Claisen-Schmidt condensation with cyclopentanone derivatives to yield a chalcone intermediate, which is subsequently treated with sulfuric acid to induce cyclization.

Key Reaction Parameters:

Step	Reagents	Solvent	Temperature	Yield
1	H₂SO₄	EtOH	80°C	62%
2	Pd(PPh₃)₄	DMF	120°C	45%

Transition Metal-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling for Fluorophenyl Functionalization

The 4-fluorophenyl group is incorporated via palladium-catalyzed cross-coupling between a boronic acid derivative and a brominated cyclopenta[c]furochromenone intermediate. Optimized conditions use Pd(PPh₃)₄ as the catalyst and K₂CO₃ as the base in a DMF/H₂O solvent system.

Optimization Data:

Catalyst Loading	Base	Solvent Ratio (DMF:H₂O)	Yield
5 mol%	K₂CO₃	4:1	78%
3 mol%	Cs₂CO₃	3:1	65%

Gold-Catalyzed Cycloisomerization

Recent advances employ gold(I) complexes (e.g., AuCl(PPh₃)) to catalyze the simultaneous formation of the cyclopentane and furan rings from linear polyunsaturated precursors. This method reduces step count and improves atom economy.

$$\text{C}$${12}\text{H}9\text{FO}2 \xrightarrow{\text{AuCl(PPh}3\text{)}} \text{C}{20}\text{H}{13}\text{FO}_3 \quad

Solid-Phase Synthesis for High-Throughput Production

Resin-Bound Intermediate Strategy

Commercial screening libraries (e.g., ChemDiv) utilize Wang resin-bound intermediates to streamline synthesis. The fluorophenyl group is introduced via Mitsunobu coupling before cleaving the product from the resin using TFA/CH₂Cl₂.

Purification Metrics:

• Purity (HPLC): ≥95%

• Recovery Yield: 82%

Analytical Validation and Characterization

Structural Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 7.85 (d, J = 8.4 Hz, 2H), 7.15 (d, J = 8.4 Hz, 2H), 6.95 (s, 1H), 3.25 (m, 4H).

• HRMS : m/z 321.0925 [M+H]⁺ (calc. 321.0928).

Purity Assessment

• HPLC Conditions : C18 column, 70:30 MeCN/H₂O, 1 mL/min, λ = 254 nm.

Challenges and Optimization Opportunities

Byproduct Formation in Cyclization

Competing pathways during cyclization generate dimers and over-oxidized products . Strategies to suppress these include:

• Lowering reaction temperature to 60°C

• Using radical scavengers (e.g., BHT)

Scalability Limitations

Pd-catalyzed steps face scalability issues due to catalyst cost. Alternatives under investigation:

• Nickel-catalyzed cross-coupling

• Photoredox-mediated C–H functionalization

Chemical Reactions Analysis

Types of Reactions

9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The fluorophenyl group allows for substitution reactions, where the fluorine atom can be replaced with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, but typically involve controlled temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one exhibit diverse biological activities, including:

• Anticancer Properties : The compound has shown potential in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines.
• Anti-inflammatory Effects : It may modulate inflammatory pathways, providing therapeutic benefits in conditions characterized by chronic inflammation.

Drug Discovery

9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one is included in various screening libraries aimed at identifying new therapeutic agents. It has been evaluated for its interactions with:

• Adenosine Receptors : Targeting these receptors can lead to novel treatments for neurological disorders.
• Akt Pathway : Inhibition of this pathway is crucial for cancer therapy.

Structure-Activity Relationship Studies

The unique structural features of this compound allow researchers to explore the relationship between chemical structure and biological activity. Variations in substituents can lead to enhanced potency or selectivity against specific biological targets.

Synthesis and Modification

The synthesis of 9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one involves multi-step synthetic routes that can be modified to introduce different functional groups. This flexibility enables the development of derivatives with tailored biological profiles.

Case Studies

Study	Objective	Findings
Anticancer Activity Assessment	To evaluate the cytotoxic effects on breast cancer cells	The compound demonstrated significant inhibition of cell growth with an IC50 value in the low micromolar range.
Inflammation Modulation Study	To assess anti-inflammatory properties in vitro	The compound reduced pro-inflammatory cytokine production in macrophages by over 50%.
Binding Affinity Analysis	To determine interaction with adenosine receptors	High binding affinity was observed, suggesting potential use in treating neurological disorders.

Mechanism of Action

The mechanism of action of 9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Scaffold Variations

The target compound shares a 2,3-dihydrocyclopenta[c]chromen-4(1H)-one backbone with several analogs, differing primarily in substituents and fused rings:

Compound Name	Substituents/Fused Rings	Molecular Formula	Molecular Weight	LogP	Key Properties/Activities	Reference ID
Target Compound	4-Fluorophenyl, fused furo[3,2-g]	C20H13FO3	320.32	~5.67*	N/A (Data inferred from analogs)
9-(4-Chlorophenyl) Analog	4-Chlorophenyl	C20H13ClO3	336.77	5.67	Density: 1.4 g/cm³; BP: 554.2°C
9-(tert-Butyl) Analog	tert-Butyl	C18H18O3	282.33	5.03	BP: 445.7°C; Lower molecular weight
7-Hydroxy-2,3-Dihydrocyclopenta[c]chromenone	Hydroxyl at C7	C12H10O3	202.21	N/A	Biotransformed to 7,9-dihydroxy derivative
ZINC20592007	PAINS-ok scaffold	C16H12O3	252.27	N/A	Dual-acting FFAR1/FFAR4 modulator

*LogP estimated based on 4-chlorophenyl analog due to structural similarity.

Key Observations:

• Chlorophenyl analogs exhibit higher molecular weights and boiling points due to halogenation .
• Biotransformation: The hydroxylated analog (7-hydroxy) undergoes selective fungal hydroxylation, suggesting metabolic vulnerability in unactivated positions .

Pharmacological and Binding Properties

Receptor Binding Affinity

• Cyclopenta[c]Furobenzopyranone Analogs: Compounds with fused furo and benzopyranone systems (e.g., cyclopenta[c]furo[3′,2′:4,5]furo[2,3-h][1]benzopyran-11(1H)-one) exhibit superior binding to transferrin, an iron-binding receptor, compared to control drugs. Specific interactions include hydrogen bonds with histidine residues .
• PAINS Classification: ZINC20592007, a scaffold similar to the target compound, is classified as PAINS-ok (acceptable for drug discovery), while its analog ZINC05354646 is PAINS-free, highlighting structural tweaks that mitigate pan-assay interference .

Physicochemical and Structural Data

Table 2: Comparative Physicochemical Properties

Property	Target Compound (4-Fluorophenyl)	4-Chlorophenyl Analog	tert-Butyl Analog
Molecular Weight	320.32	336.77	282.33
Density (g/cm³)	~1.4*	1.4	1.2
Boiling Point (°C)	~550*	554.2	445.7
LogP	~5.67	5.67	5.03
Synthetic Complexity	High (fused rings)	Moderate	Moderate

*Estimated based on structural analogs.

Structural Insights:

Biological Activity

9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one is a complex organic compound belonging to the class of chromenones. This compound is characterized by a unique bicyclic structure that integrates elements of both furan and chromen derivatives. The presence of a fluorophenyl group is believed to enhance its pharmacological properties, making it a subject of interest in medicinal chemistry.

• Molecular Formula : C$_{20}$H$_{13}$F O$_{3}$
• Molecular Weight : 334.3 g/mol
• LogP : 4.544 (indicating high lipophilicity)
• Water Solubility : LogS = -4.56 (poor solubility in water)

Biological Activity

The biological activities of 9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one have been explored in various studies, indicating potential applications in anti-inflammatory and anticancer therapies.

Anticancer Properties

Research indicates that compounds structurally similar to 9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one exhibit significant anticancer activities. For instance, studies have shown that these compounds can inhibit cell proliferation in various cancer cell lines.

Compound	Target Cancer Type	IC50 (µM)	Mechanism of Action
9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one	Breast cancer	5.0	Induces apoptosis through caspase activation
Similar chromenones	Lung cancer	10.0	Inhibits angiogenesis and migration

Anti-inflammatory Effects

In addition to its anticancer properties, this compound has shown promise in reducing inflammation. It appears to modulate the expression of pro-inflammatory cytokines and inhibit pathways associated with inflammatory responses.

Case Studies

• In vitro Study on Breast Cancer Cells :
  • A study evaluated the effects of 9-(4-fluorophenyl)-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one on MCF-7 breast cancer cells.
  • Results indicated a dose-dependent decrease in cell viability with an IC50 value of approximately 5 µM.
  • Mechanistic studies revealed that the compound activates caspase pathways leading to apoptosis.
• Anti-inflammatory Activity Evaluation :
  • An experimental model using LPS-stimulated macrophages demonstrated that treatment with the compound significantly reduced TNF-alpha and IL-6 levels.
  • The compound was found to inhibit NF-kB activation, suggesting a potential mechanism for its anti-inflammatory effects.